![molecular formula C11H13N3O B7499888 N-(2-(1H-Pyrrolo[2,3-b]pyridine-3-yl)ethyl)acetamide](/img/structure/B7499888.png)
N-(2-(1H-Pyrrolo[2,3-b]pyridine-3-yl)ethyl)acetamide
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Overview
Description
N-(2-(1H-Pyrrolo[2,3-b]pyridine-3-yl)ethyl)acetamide, also known as PEA, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic properties. PEA is a member of the pyrrole class of compounds and has been found to exhibit anti-inflammatory, analgesic, and neuroprotective effects. In
Mechanism of Action
The exact mechanism of action of N-(2-(1H-Pyrrolo[2,3-b]pyridine-3-yl)ethyl)acetamide is not fully understood, but it is thought to act on the endocannabinoid system and the peroxisome proliferator-activated receptor alpha (PPAR-α). This compound has been found to increase the levels of endocannabinoids, which are known to have anti-inflammatory and analgesic effects. This compound also activates PPAR-α, which regulates the expression of genes involved in inflammation and lipid metabolism.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, such as TNF-α, IL-1β, and IL-6. This compound has also been found to reduce pain sensitivity by modulating the activity of nociceptors. In addition, this compound has been shown to reduce oxidative stress and inflammation in the brain, which may have neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2-(1H-Pyrrolo[2,3-b]pyridine-3-yl)ethyl)acetamide in lab experiments is its low toxicity and high bioavailability. This compound can be easily administered orally or topically, and it has been shown to have good absorption and distribution in the body. However, one of the limitations of using this compound is its relatively short half-life, which may require frequent dosing in some experiments.
Future Directions
There are several future directions for research on N-(2-(1H-Pyrrolo[2,3-b]pyridine-3-yl)ethyl)acetamide. One area of interest is the potential use of this compound in the treatment of chronic pain conditions, such as neuropathic pain and fibromyalgia. Another area of interest is the potential use of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Further research is also needed to fully understand the mechanism of action of this compound and to identify potential drug targets for therapeutic intervention.
Synthesis Methods
N-(2-(1H-Pyrrolo[2,3-b]pyridine-3-yl)ethyl)acetamide can be synthesized through a multi-step process involving the reaction of pyrrole with acetic anhydride to form 1-acetylpyrrole, which is then reacted with 3-bromo-1-propene to form N-(2-bromoethyl)-1-acetylpyrrole. Finally, N-(2-bromoethyl)-1-acetylpyrrole is reacted with ammonia to form this compound.
Scientific Research Applications
N-(2-(1H-Pyrrolo[2,3-b]pyridine-3-yl)ethyl)acetamide has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-inflammatory effects by inhibiting the release of pro-inflammatory cytokines and chemokines. This compound has also been found to have analgesic effects by reducing pain sensitivity. In addition, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Properties
IUPAC Name |
N-[2-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O/c1-8(15)12-6-4-9-7-14-11-10(9)3-2-5-13-11/h2-3,5,7H,4,6H2,1H3,(H,12,15)(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRJKAHZZERCEGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCCC1=CNC2=C1C=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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